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Compound of Interest

Compound Name: Domperidone-d6

Cat. No.: B588569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available

high-purity Domperidone-d6, a crucial internal standard for the accurate quantification of

domperidone in complex biological matrices. This document outlines key technical

specifications from various suppliers, details a standard bioanalytical workflow, and offers a

logical framework for selecting the most suitable supplier for your research needs.

Commercial Availability and Specifications of
Domperidone-d6
Domperidone-d6 (CAS No. 1329614-18-7) is a deuterated analog of Domperidone, a

peripheral dopamine D2 receptor antagonist. The six deuterium atoms are typically located on

the propyl linking group, providing a stable isotopic label for use in mass spectrometry-based

assays.[1][2][3] Several commercial suppliers offer high-purity Domperidone-d6 for research

purposes. The following tables summarize the available quantitative data to facilitate a

comparative assessment.
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Supplier Product Code
Purity
(Chemical)

Isotopic
Enrichment

Availability

GlpBio GC47262 >99.00%[4]
Information not

readily available
In Stock

Clearsynth CS-O-03072 ≥90% (HPLC)[5]
Information not

readily available
In Stock

Toronto

Research

Chemicals (TRC)

(distributed by

LGC Standards)

TRC-D531102 >95% (HPLC)[6]
Information not

readily available
In Stock

MedchemExpres

s
HY-B0411-S-d6

Typically >98%

[7][8]

Typically >98%

[7][8]
In Stock

Daicel Pharma

Standards
DCTI-A-165

Information not

readily available

Information not

readily available
In Stock

Table 1: Comparison of Chemical Purity and Isotopic Enrichment of Domperidone-d6 from

Various Suppliers.

Supplier CAS Number Molecular Formula Molecular Weight

All Suppliers 1329614-18-7 C22H18D6ClN5O2 ~431.95 g/mol

Table 2: General Chemical Properties of Domperidone-d6.

Experimental Protocol: Quantification of
Domperidone in Human Plasma using
Domperidone-d6 as an Internal Standard by LC-
MS/MS
The following is a generalized protocol synthesized from various published methodologies for

the bioanalysis of domperidone. Researchers should optimize and validate the method for their
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specific instrumentation and matrix.

1. Sample Preparation (Protein Precipitation)

To 100 µL of human plasma, add 20 µL of Domperidone-d6 internal standard working

solution (concentration to be optimized).

Vortex mix for 30 seconds.

Add 300 µL of acetonitrile (or methanol) to precipitate proteins.

Vortex mix vigorously for 2 minutes.

Centrifuge at 10,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Inject a 5-10 µL aliquot into the LC-MS/MS system.

2. Liquid Chromatography (LC) Conditions

Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm) is commonly used.

Mobile Phase: A gradient elution with (A) 0.1% formic acid in water and (B) 0.1% formic acid

in acetonitrile is typical.

Flow Rate: 0.3 - 0.5 mL/min.

Column Temperature: 30 - 40°C.

3. Mass Spectrometry (MS/MS) Conditions

Ionization: Electrospray Ionization (ESI) in positive ion mode.

Detection: Multiple Reaction Monitoring (MRM).
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MRM Transitions (Precursor Ion → Product Ion):

Domperidone: m/z 426.2 → 175.1

Domperidone-d6: m/z 432.2 → 175.1 (or other stable product ion)

Instrument Parameters: Optimize ion source parameters (e.g., capillary voltage, source

temperature, gas flows) and collision energy for maximum signal intensity.

4. Calibration and Quantification

Prepare a series of calibration standards by spiking known concentrations of domperidone

and a fixed concentration of Domperidone-d6 into blank plasma.

Analyze the calibration standards and unknown samples.

Construct a calibration curve by plotting the peak area ratio of domperidone to

Domperidone-d6 against the concentration of domperidone.

Determine the concentration of domperidone in the unknown samples from the calibration

curve.

Visualizing Workflows and Logical Relationships
Bioanalytical Workflow for Domperidone Quantification

The following diagram illustrates the key steps in the bioanalytical method described above.

Sample Preparation LC-MS/MS Analysis Data Processing

Plasma Sample Add Domperidone-d6 (IS) Protein Precipitation (Acetonitrile) Centrifugation Evaporation Reconstitution LC Separation (C18 Column) MS/MS Detection (MRM) Quantification (Calibration Curve)

Click to download full resolution via product page

Caption: Bioanalytical workflow for domperidone quantification.
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Supplier Selection Workflow

This diagram provides a logical approach for selecting a commercial supplier of high-purity

Domperidone-d6.

Identify Research Need for Domperidone-d6

Identify Potential Suppliers

Request Technical Information (CoA, Purity, Isotopic Enrichment)

Compare Technical Specifications

Evaluate Supplier (Cost, Availability, Support)

Select Supplier

Does Not Meet Requirements

Purchase Domperidone-d6

Meets Requirements

Click to download full resolution via product page

Caption: Workflow for selecting a Domperidone-d6 supplier.
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This technical guide is intended to serve as a valuable resource for researchers utilizing

Domperidone-d6. For the most accurate and up-to-date information, it is always

recommended to consult the specific product documentation provided by the chosen supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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